![molecular formula C21H20N6O3 B2717732 (E)-2-amino-1-((3-hydroxybenzylidene)amino)-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide CAS No. 836630-67-2](/img/structure/B2717732.png)
(E)-2-amino-1-((3-hydroxybenzylidene)amino)-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide
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Overview
Description
This compound belongs to the class of organic compounds known as quinoxalines . Quinoxalines are compounds containing a quinoxaline moiety, a bicyclic heterocycle made up of a benzene ring fused to a pyrazine ring .
Synthesis Analysis
Quinoxalines can be synthesized through various methods. One common method is the condensation of 1,2-diamines with 1,2-dicarbonyl compounds . The book “Quinoxalines: Synthesis, Reactions, Mechanisms and Structure” provides a comprehensive description of the opportunities quinoxalines offer as reagents for the synthesis of biologically important condensed derivatives .Molecular Structure Analysis
The molecular structure of quinoxalines is based on a bicyclic system, consisting of a benzene ring fused to a pyrazine ring . The exact structure of the specific compound you mentioned would require more specific information.Chemical Reactions Analysis
Quinoxalines can undergo various chemical reactions. For example, they can participate in acid-catalyzed rearrangements when exposed to nucleophilic reactants .Physical And Chemical Properties Analysis
The physical and chemical properties of quinoxalines depend on their specific structure. They are generally stable compounds. Some quinoxalines have been found to have optical properties, making them useful in applications such as optical devices and materials .Scientific Research Applications
- In a study, the compound was optimized for EGFR inhibition, resulting in several analogues. Among these, compounds 5a and 5l demonstrated improved EGFR inhibition and potential as anticancer agents .
- Monitoring biological metabolism through two-photon fluorescence microscopy is crucial, and this compound shows promise in this context .
- PDIA3, a protein involved in protein folding and redox regulation, interacts with the compound. Techniques such as confocal fluorescence microscopy, western blotting, mRNA profiling, and surface plasmon resonance (SPR) studies have provided evidence of this interaction .
Anticancer Properties
Two-Photon Fluorescent Probe
Protein Disulfide Isomerase A3 (PDIA3) Interaction
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-amino-1-[(E)-(3-hydroxyphenyl)methylideneamino]-N-(2-methoxyethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N6O3/c1-30-10-9-23-21(29)17-18-20(26-16-8-3-2-7-15(16)25-18)27(19(17)22)24-12-13-5-4-6-14(28)11-13/h2-8,11-12,28H,9-10,22H2,1H3,(H,23,29)/b24-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRNDLDYDHPFULR-WYMPLXKRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)N=CC4=CC(=CC=C4)O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)/N=C/C4=CC(=CC=C4)O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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